Cas no 101254-09-5 (Pentanoic acid, 5,5'-[1,4-phenylenebis(oxy)]bis-)

• Product Name: Pentanoic acid, 5,5'-[1,4-phenylenebis(oxy)]bis-
• CAS No: 101254-09-5
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 1131107
• Update Time: 2024-07-27

Pentanoic acid, 5,5'-[1,4-phenylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5,5'-[1,4-phenylenebis(oxy)]bis-
• Pentanoic acid, 5,5'-[1,4-phenylenebis(oxy)]bis- (9CI)

• Inchi： 1S/C16H22O6/c17-15(18)5-1-3-11-21-13-7-9-14(10-8-13)22-12-4-2-6-16(19)20/h7-10H,1-6,11-12H2,(H,17,18)(H,19,20)
• InChI Key： TVFGXSIZJOEYQF-UHFFFAOYSA-N
• SMILES： C1(OCCCCC(O)=O)=CC=C(OCCCCC(O)=O)C=C1

Computed Properties

• Exact Mass: 310.14166

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Melting Point: 147-150 °C
• Boiling Point: 552.7±40.0 °C(Predicted)
• PSA: 93.06
• pka: 4.38±0.10(Predicted)